Cas no 28230-48-0 (4,6-Dichloro-N-phenylpyrimidin-2-amine)

• Product Name: 4,6-Dichloro-N-phenylpyrimidin-2-amine
• CAS No: 28230-48-0
• MF: C₁₀H₇Cl₂N₃
• MW: 240.088679552078
• MDL: MFCD02089545
• CID: 251891
• PubChem ID: 617132
• Update Time: 2025-10-12

4,6-Dichloro-N-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-N-phenylpyrimidin-2-amine
• 2-Pyrimidinamine,4,6-dichloro-N-phenyl-
• 4,6-Dichloro-N-phenyl-2-pyrimidinamine
• AC1LDELI
• AG-E-90432
• CTK4G1045
• OR21732
• RL02957
• MFCD02089545
• 4, 6-dichloro-N-phenylpyrimidin-2-amine
• 4,6-Dichloro-N-phenyl-2-pyrimidinamine #
• 28230-48-0
• SB59706
• Pyrimidin-2-amine, 4,6-dichloro-N-phenyl-
• 4,6-DICHLORO-N-PHENYL-PYRIMIDIN-2-AMINE
• 4,6-Dichloro-2-(N-phenylamino)pyrimidine
• SCHEMBL3241000
• DTXSID80347006
• J-514146
• AKOS016014332

• MDL： MFCD02089545
• Inchi： 1S/C10H7Cl2N3/c11-8-6-9(12)15-10(14-8)13-7-4-2-1-3-5-7/h1-6H,(H,13,14,15)
• InChI Key： QMVNQNGMZAIUMI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)NC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 239.00191
• Monoisotopic Mass: 239.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.447
• Melting Point: NA
• Boiling Point: 396.5°Cat760mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.665
• PSA: 37.81
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,6-Dichloro-N-phenylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4,6-Dichloro-N-phenylpyrimidin-2-amine

Introduction to 4,6-Dichloro-N-phenylpyrimidin-2-amine (CAS No. 28230-48-0)

4,6-Dichloro-N-phenylpyrimidin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 28230-48-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic amine features a pyrimidine core substituted with chlorine atoms at the 4 and 6 positions, and an attached phenyl group at the 2-amino position. Its unique structural framework makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's structure imparts distinct chemical properties that make it highly versatile in synthetic chemistry. The presence of two chlorine atoms at the 4 and 6 positions of the pyrimidine ring enhances its reactivity, allowing for further functionalization through nucleophilic aromatic substitution or other coupling reactions. This reactivity is particularly useful in medicinal chemistry, where such intermediates are often employed to construct more complex molecules with targeted biological activities.

4,6-Dichloro-N-phenylpyrimidin-2-amine has garnered attention in recent years due to its role as a precursor in the synthesis of pharmacologically relevant compounds. One notable area of interest is its application in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyrimidine scaffold is a common motif in many kinase inhibitors, and modifications to this core structure can lead to improved potency and selectivity.

Recent studies have highlighted the compound's utility in generating novel antiviral agents. The pyrimidine ring is a key structural component in many nucleoside analogs used to inhibit viral replication. By incorporating 4,6-Dichloro-N-phenylpyrimidin-2-amine into these analogs, researchers have been able to develop compounds with enhanced antiviral activity against a range of pathogens. These findings underscore the importance of this intermediate in addressing emerging infectious diseases.

In addition to its pharmaceutical applications, 4,6-Dichloro-N-phenylpyrimidin-2-amine has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing new pesticides and herbicides. The chlorine substituents facilitate further chemical modifications that can enhance the bioactivity of derived compounds, making them more effective at controlling pests and weeds while maintaining environmental safety.

The synthesis of 4,6-Dichloro-N-phenylpyrimidin-2-amine typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include chlorination of pyrimidine derivatives followed by phenylation and subsequent functional group transformations. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making the compound more accessible for industrial applications.

From a chemical biology perspective, understanding the interactions between 4,6-Dichloro-N-phenylpyrimidin-2-amine and biological targets is essential for optimizing its therapeutic potential. Computational modeling and experimental techniques such as X-ray crystallography have been instrumental in elucidating these interactions. By studying how this compound binds to enzymes and receptors, researchers can identify key structural features that contribute to its biological activity and use this information to design next-generation drugs.

The development of new drug candidates is often a lengthy and complex process involving multiple stages of research and testing. However, intermediates like 4,6-Dichloro-N-phenylpyrimidin-2-amine play a critical role in accelerating this process by providing a foundation for further chemical exploration. Their availability through specialized chemical suppliers ensures that researchers can focus on downstream applications rather than spending excessive time on synthesizing basic building blocks.

The safety profile of 4,6-Dichloro-N-phenylpyrimidin-2-amine is another important consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) such as gloves and lab coats should be used when handling the compound.

In conclusion,4,6-Dichloro-N-phenylpyrimidin-2-amine (CAS No. 28230-48-0) is a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural properties enable its use as a building block for synthesizing biologically active molecules with potential therapeutic benefits. Ongoing research continues to uncover new ways to leverage this compound's potential, making it an indispensable tool for chemists and biologists alike.